Cas no 23684-16-4 (6-(2-Hydroxyethoxy)-1-hexanol)

• Product Name: 6-(2-Hydroxyethoxy)-1-hexanol
• CAS No: 23684-16-4
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 4711633
• PubChem ID: 18388500
• Update Time: 2025-11-05

6-(2-Hydroxyethoxy)-1-hexanol Chemical and Physical Properties

Names and Identifiers

• 6-(2-hydroxyethoxy)hexan-1-ol
• 6-(2-Hydroxyethoxy)-1-hexanol
• SCHEMBL5339425
• CS-0040286
• 23684-16-4
• E80915

• Inchi： 1S/C8H18O3/c9-5-3-1-2-4-7-11-8-6-10/h9-10H,1-8H2
• InChI Key： XMGOQIGTDPPHMZ-UHFFFAOYSA-N
• SMILES： O(CCO)CCCCCCO

Computed Properties

• Exact Mass: 162.125594432 g/mol
• Monoisotopic Mass: 162.125594432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7
• Molecular Weight: 162.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 6-(2-Hydroxyethoxy)-1-hexanol

Recent Advances in the Study of 6-(2-Hydroxyethoxy)-1-hexanol (CAS: 23684-16-4) in Chemical Biology and Pharmaceutical Research

The compound 6-(2-Hydroxyethoxy)-1-hexanol (CAS: 23684-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug formulation and biomaterial synthesis. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses. Recent studies have explored its role as a key intermediate in the synthesis of biocompatible polymers and its utility in enhancing drug delivery systems.

One of the most notable advancements involves the use of 6-(2-Hydroxyethoxy)-1-hexanol in the development of novel hydrogels for controlled drug release. Researchers have demonstrated that this compound can be effectively incorporated into polymer networks to improve their mechanical properties and biocompatibility. For instance, a 2023 study published in the Journal of Biomaterials Science reported that hydrogels containing 6-(2-Hydroxyethoxy)-1-hexanol exhibited enhanced swelling behavior and sustained release profiles for hydrophilic drugs, making them promising candidates for topical and transdermal applications.

In addition to its applications in drug delivery, 6-(2-Hydroxyethoxy)-1-hexanol has been investigated for its potential as a solubilizing agent in poorly water-soluble drug formulations. A recent study in the International Journal of Pharmaceutics highlighted its ability to improve the solubility and bioavailability of hydrophobic active pharmaceutical ingredients (APIs). The study utilized molecular dynamics simulations to elucidate the interactions between 6-(2-Hydroxyethoxy)-1-hexanol and various APIs, providing valuable insights into its mechanism of action.

Furthermore, the compound's role in the synthesis of biodegradable polymers has been a focal point of recent research. Scientists have successfully employed 6-(2-Hydroxyethoxy)-1-hexanol as a monomer in the production of polyesters with tunable degradation rates. These polymers have shown potential in tissue engineering and regenerative medicine, as evidenced by their favorable biocompatibility and mechanical strength in preclinical models. A 2024 study in Biomacromolecules detailed the synthesis and characterization of such polymers, emphasizing their applicability in scaffold-based therapies.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 6-(2-Hydroxyethoxy)-1-hexanol-based materials. Current research efforts are directed toward addressing these limitations, with a particular focus on green chemistry approaches to reduce environmental impact. For example, a team of researchers recently reported a solvent-free synthesis method for 6-(2-Hydroxyethoxy)-1-hexanol, which significantly reduces waste generation and energy consumption.

In conclusion, 6-(2-Hydroxyethoxy)-1-hexanol (CAS: 23684-16-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications—from drug delivery to biomaterial synthesis—underscore its potential to drive innovation in these fields. Future studies are expected to further explore its therapeutic efficacy and industrial scalability, paving the way for its broader adoption in clinical and commercial settings.